Cas no 1047675-70-6 (ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate
• CAS No: 1047675-70-6
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 4678762
• PubChem ID: 59291239
• Update Time: 2024-11-05

ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 5-bromo-2-methyl-, ethyl ester
• Ethyl 5-bromo-2-methylthiazole-4-carboxylate
• 5-bromo-2-methyl-4-thiazolecarboxylic acid ethyl ester
• DB-129273
• F83245
• 1047675-70-6
• RCHYRFJFWHMWQG-UHFFFAOYSA-N
• AKOS025149401
• SCHEMBL3313992
• CS-0253815

• Inchi： 1S/C7H8BrNO2S/c1-3-11-7(10)5-6(8)12-4(2)9-5/h3H2,1-2H3
• InChI Key： RCHYRFJFWHMWQG-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C(OCC)=O)N=C1C

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives